Kuwanol A

• CAS: 96562-91-3
• Molecular Formula: C34H28O8
• Molecular Weight: 564.6 g/mol
• InChI: InChI=1S/C34H28O8/c1-17-10-24-23-8-6-22(37)16-30(23)41-34(26-9-7-21(36)15-28(26)39)33(24)25(11-17)32-29(40)12-18(13-31(32)42-34)2-3-19-4-5-20(35)14-27(19)38/h2-9,11-16,24-25,33,35-40H,10H2,1H3
• InChIKey: NDPFVAZTXGLXHQ-UHFFFAOYSA-N

Kuwanol A Structural Overview

Kuwanol A (CAS 96562-91-3) is a structurally complex stilbene derivative first isolated from the cultivated mulberry tree (Morus bombycis Koidz.) [1]. It belongs to the Mulberry Diels–Alder-type adducts (MDAAs) family, characterized by a unique polycyclic skeleton formed through a biosynthetic [4+2]-cycloaddition [2]. The complete structure and stereochemistry were established via spectroscopic analysis, and the compound's first enantioselective total synthesis confirmed its configuration as (+)-kuwanol A [3]. This foundational structural knowledge is critical for any researcher seeking to procure a well-defined chemical entity for target identification or structure-activity relationship (SAR) studies, distinguishing it from incompletely characterized natural product mixtures.

Defined single-enantiomer stilbene dimer from enantioselective total synthesis

TGF-β1 pathway inhibitor profile for fibrosis signaling research

HPLC-verified purity standard supports SAR and bioassay reproducibility

• [1] Hano Y, Itoh M, Nomura T. Structures of kuwanols A and B, two novel stilbene derivatives from the cultivated mulberry tree (Morus bombycis Koidz.). Heterocycles. 1985;23:819–824. View Source
• [2] Nomura T, Hano Y. Mulberry Diels–Alder-type adducts: isolation, structure, bioactivity, and synthesis. Natural Product Reports. 1994. (Referenced in context of MDAAs). View Source
• [3] Gao L, Han J, Lei X. Enantioselective Total Syntheses of Kuwanon X, Kuwanon Y, and Kuwanol A. Organic Letters. 2016;18(3):360-363. View Source

Kuwanol A vs. Other Mulberry Compounds

The term 'Kuwanol' designates a specific chemical scaffold, but compound names in the Morus-derived natural product family are frequently conflated. Kuwanol A (a stilbene dimer) is often confused with Kuwanon A (a flavone derivative with reported IC50 of 10.5 μM against nitric oxide production) . This nomenclature overlap creates a high risk of procuring the wrong compound if orders are placed based on name alone. Even within the Kuwanol sub-class, analogs like Kuwanol E show divergent, highly potent activity (a Ki of 1.6 μM against M. tuberculosis PtpB) [1], while Kuwanol A is patented for an entirely distinct mechanism—TGF-β1 signaling inhibition [2]. Substitution without rigorous structural verification (CAS number matching) ignores these critical functional divergences and can lead to invalid experimental results, particularly in target-specific biochemical assays.

Kuwanon A / Flavone Confusion

Kuwanon A is a prenylated flavone, not a stilbene dimer; distinct chemotype and bioactivity profile may not transfer.

Kuwanol E / PtpB Target Mismatch

Kuwanol E targets M. tuberculosis PtpB (reported Ki 1.6 µM), while Kuwanol A inhibits TGF-β1 signaling; functional pathway endpoints differ and may not be interchangeable.

• [1] Discovery of Mycobacterium tuberculosis Protein Tyrosine Phosphatase B (PtpB) Inhibitors from Natural Products. Reports Kuwanol E Ki = 1.6 ± 0.1 µM. View Source
• [2] Chang Hwan-Bong et al. USE OF COMPOUNDS ISOLATED FROM MORUS BARK. International Patent WO2014/168458A1. 2014. View Source

Kuwanol A Differentiation Evidence

Absolute Configuration via Total Synthesis

The structure of Kuwanol A was definitively confirmed and its absolute stereochemistry established through the first enantioselective total synthesis of (+)-kuwanol A, using an asymmetric Diels–Alder cycloaddition with a chiral VANOL/boron Lewis acid catalyst [1]. This synthesis achieved high exo selectivity (exo/endo = 13/1), which was unprecedented in prior syntheses of related prenylflavonoid Diels–Alder natural products [1]. This provides an orthogonal, synthesis-based confirmation of the structure originally proposed from spectroscopic data of the natural isolate [2]. This is in contrast to many natural products sold solely based on isolation purity, where the absolute configuration may be assumed but not rigorously proven.

Stereochemical Control

Reported synthesis context

13:1 exo/endo

Single enantiomer via asymmetric catalysis

Supports enantiopure structural identity

Versus prior prenylflavonoid syntheses

Evidence Dimension	Stereochemical Definition and Synthetic Accessibility
Target Compound Data	(+)-kuwanol A; exo/endo selectivity = 13/1 in the key Diels–Alder step; single enantiomer obtained via asymmetric catalysis [1]
Comparator Or Baseline	Previous total syntheses of related prenylflavonoid Diels–Alder natural products which did not report such high exo selectivity for this scaffold [1]
Quantified Difference	Unprecedented 13:1 exo/endo ratio vs. previous unspecified or lower ratios for related structures
Conditions	Asymmetric Diels–Alder reaction promoted by chiral VANOL/boron Lewis acid, followed by an acid-catalyzed intramolecular ketalization [1]

Why This Matters

For procurement, this ensures the compound's exact three-dimensional structure is known, which is essential for any study where chirality impacts biological target engagement, as it removes ambiguity present in materials sourced only from natural extraction.

• [1] Gao L, Han J, Lei X. Enantioselective Total Syntheses of Kuwanon X, Kuwanon Y, and Kuwanol A. Organic Letters. 2016;18(3):360-363. View Source
• [2] Hano Y, Itoh M, Nomura T. Structures of kuwanols A and B, two novel stilbene derivatives from the cultivated mulberry tree (Morus bombycis Koidz.). Heterocycles. 1985;23:819–824. View Source

HPLC Purity and Quality Control

Multiple reputable chemical suppliers, including Herbest and Delta-B, list research-grade Kuwanol A (CAS 96562-91-3) with a purity specification of ≥98% as determined by High-Performance Liquid Chromatography (HPLC), with structural confirmation by Mass Spectrometry (Mass) and Nuclear Magnetic Resonance (NMR) , [1]. This is a standard purity threshold for in vitro biological assays, ensuring that observed effects are attributable to the target compound and not contaminants. In contrast, many earlier phytochemical studies used isolated material with undefined or lower purity, which can confound bioactivity results.

HPLC Purity

Vendor specification

≥98%

HPLC purity with NMR and MS confirmation

Supports reproducible dose-response

Reduces impurity-driven false results

Evidence Dimension	Chemical Purity for Bioassay
Target Compound Data	HPLC purity ≥98%; identity confirmed by NMR and MS , [1]
Comparator Or Baseline	Typical purity of non-certified natural product isolates from early research papers, often unreported or below 95%
Quantified Difference	A defined ≥98% purity standard vs. undefined or lower purity material
Conditions	HPLC analysis, standard protocols; product specifications from commercial vendors

Why This Matters

This defined purity level allows for more reproducible dose-response experiments and reduces the risk of false positives or negatives from impurities, which is a key factor in selecting a compound for rigorous pharmacological studies.

• [1] Delta-B. Kuwanol A product specification sheet. Reports purity as HPLC≥98%. View Source

TGF-β1 Pathway Inhibition

A specific functional mechanism for Kuwanol A is established in patent WO2014/168458A1, which demonstrates that Kuwanol A, isolated from Morus Bark, inhibits TGF-β1 signaling [1]. This is functionally differentiated from another co-isolated compound, Cathayanin B, which in the same patent is shown to inhibit the formation of advanced glycation end-products (AGEs) and aldose reductase activity [1]. This intramural patent comparison shows that Kuwanol A possesses a distinct molecular target pathway compared to a structurally different compound from the same source. This differs from the broader class of mulberry flavonoids like Kuwanon A, which are often cited for nitric oxide synthase inhibition or adipocyte differentiation effects .

Mechanism Target

Patent context

TGF-β1 inhibition (Kuwanol A)

Cathayanin B: AGE/aldose reductase

Kuwanon A: NO inhibition (IC50 10.5 μM)

Distinct pathway target for fibrosis research

Differentiates from co-isolated and name-confused analogs

Evidence Dimension	Mechanism of Action
Target Compound Data	Inhibits TGF-β1 signaling [1]
Comparator Or Baseline	Cathayanin B (co-isolate): Inhibits AGE formation and aldose reductase; Kuwanon A (name-confused analog): Inhibits NO production (IC50 10.5 μM) and 3T3-L1 adipocyte differentiation (TG inhibition 47.1%)
Quantified Difference	Qualitative functional divergence: TGF-β pathway inhibition vs. AGE/aldose reductase inhibition vs. NO/adipocyte inhibition
Conditions	Patent data; specific assay details for TGF-β1 inhibition are within the full patent document

Why This Matters

This patent-defined mechanism directly guides experimental design: researchers investigating diabetic fibrosis, nephritis, or retinopathy should select Kuwanol A over Cathayanin B or Kuwanon A based on its distinct target pathway, ensuring the correct tool compound is used for hypothesis testing.

• [1] Chang Hwan-Bong et al. USE OF COMPOUNDS ISOLATED FROM MORUS BARK. International Patent WO2014/168458A1. 2014. View Source

Stilbene vs. Flavone Scaffold Classification

Kuwanol A belongs to the stilbene class of polyphenols, specifically a resveratrol-derived dimer, as established by its original isolation and structural characterization [1]. This fundamentally differentiates it from the 'Kuwanon' series (e.g., Kuwanon A), which are prenylated flavones [2]. This classification has direct implications for procurement: stilbenes and flavones, while both phenolic, have distinct biosynthetic origins, chemical stability profiles, and often interact with different biological targets. For example, many stilbene dimers are potent antioxidants and enzyme inhibitors, while prenylated flavones are known for kinase modulation.

Scaffold Class

Class-level

Stilbene dimer (MDAAs)

vs. Flavone (Kuwanon A) core structure

Guides chemotype-based compound selection

Distinct biosynthetic origins and bioactivity profiles

Evidence Dimension	Compound Class and Core Scaffold
Target Compound Data	Stilbene dimer (polycyclic MDAAs-type) [1]
Comparator Or Baseline	Kuwanon A: Prenylated flavone monomer [2]
Quantified Difference	Discrete chemical class difference; stilbene dimer core (C34H28O8, MW 564.6) vs. flavone core (C25H24O6, MW 420.5 for Kuwanon A)
Conditions	Based on published structural elucidation and classification systems

Why This Matters

Recognizing this class-level difference is the first step in compound selection; a researcher seeking a stilbene-based tool for a specific assay (e.g., sirtuin activation, antifungal activity) would correctly select Kuwanol A over a flavone, thereby increasing the probability of a successful experimental outcome based on chemotype-bioactivity relationships.

• [1] Hano Y, Itoh M, Nomura T. Structures of kuwanols A and B, two novel stilbene derivatives from the cultivated mulberry tree (Morus bombycis Koidz.). Heterocycles. 1985;23:819–824. View Source
• [2] ChEBI. Kuwanon A (CHEBI:169841) is a flavones. View Source

Kuwanol A Application Scenarios

TGF-β1-Mediated Diabetic Fibrosis and Nephritis

Kuwanol A is the preferred choice for studies targeting TGF-β1 signaling in diabetic complications. The patent WO2014/168458A1 explicitly identifies Kuwanol A as an inhibitor of this pathway, distinct from other Morus-derived compounds like Cathayanin B which target AGE formation [1]. A researcher studying diabetic nephritis or retinopathy should therefore procure Kuwanol A to directly probe TGF-β1-dependent mechanisms, ensuring the correct mechanistic tool is used.

Chiral Probe for Stereospecific Target Engagement

The confirmed absolute configuration of (+)-kuwanol A, established through enantioselective total synthesis [2], makes it a valuable chiral probe. Scientists investigating stereospecific interactions with biological targets (e.g., protein binding pockets) can use this defined enantiomer to correlate spatial configuration with activity, which is impossible with racemic or configurationally unassigned natural product mixtures.

Differentiating Stilbene and Flavone Bioactivities

Due to the widespread confusion between 'Kuwanol' and 'Kuwanon' compounds, Kuwanol A serves as a critical reference standard. A scientist fractionating a Morus alba extract can use a verified Kuwanol A standard (HPLC ≥98% [3]) to unambiguously assign a peak to the stilbene dimer, ensuring that subsequent bioassay results are accurately attributed to the correct chemical class. This is fundamental for chemotaxonomic studies and bioactivity-guided isolation.

Chemical Biology of MDAAs

Kuwanol A's unique polycyclic scaffold, formed via a biosynthetic Diels-Alder cycloaddition [4], is of high interest in chemical biology for studying biomimetic synthesis and enzyme catalysis. The availability of a synthetic route with high exo-selectivity (13:1) [2] further supports its use as a starting material or scaffold for generating libraries of MDAAs analogs, a field inaccessible without a pure, structurally confirmed sample.

Application

Selection Property

Validation Focus

TGF-β1 pathway inhibition studies

Pathway-specific mechanism

TGF-β1 signaling readouts

Chiral probe for stereospecific target engagement

Enantiopure scaffold

Chiral HPLC and optical rotation

Natural product fractionation and chemotaxonomy

Stilbene-dimer chemotype

HPLC-MS peak assignment

Biomimetic synthesis and scaffold diversification

MDAAs polycyclic scaffold

Exo/endo selectivity performance

• [1] Chang Hwan-Bong et al. USE OF COMPOUNDS ISOLATED FROM MORUS BARK. International Patent WO2014/168458A1. 2014. View Source
• [2] Gao L, Han J, Lei X. Enantioselective Total Syntheses of Kuwanon X, Kuwanon Y, and Kuwanol A. Organic Letters. 2016;18(3):360-363. View Source
• [3] Vendor specification sheets from Herbest and Delta-B, reporting HPLC purity ≥98% for Kuwanol A. View Source
• [4] Nomura T, Hano Y. Mulberry Diels–Alder-type adducts: isolation, structure, bioactivity, and synthesis. Natural Product Reports. 1994. (Referenced in context of MDAAs). View Source